Cas no 111138-65-9 (2,5-Pyrrolidinedicarboxylicacid, 2-methyl ester, (2S,5S)-)
111138-65-9 structure
Product Name:2,5-Pyrrolidinedicarboxylicacid, 2-methyl ester, (2S,5S)-
CAS No:111138-65-9
MF:C7H11NO4
MW:173.166542291641
CID:129128
PubChem ID:25128436
Update Time:2025-04-18
2,5-Pyrrolidinedicarboxylicacid, 2-methyl ester, (2S,5S)- Chemical and Physical Properties
Names and Identifiers
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- 2,5-Pyrrolidinedicarboxylicacid, 2-methyl ester, (2S,5S)-
- 2,5-Pyrrolidinedicarboxylicacid,monomethylester,(2S-trans)-(9CI)
- (2S,5S)-5-(Methoxycarbonyl)pyrrolidine-2-carboxylicacid
- 111138-65-9
- (2S,5S)-5-methoxycarbonylpyrrolidine-2-carboxylic acid
- (2S,5S)-5-(Methoxycarbonyl)pyrrolidine-2-carboxylic acid
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- Inchi: 1S/C7H11NO4/c1-12-7(11)5-3-2-4(8-5)6(9)10/h4-5,8H,2-3H2,1H3,(H,9,10)/t4-,5-/m0/s1
- InChI Key: VLTGOVIQPFKCQR-WHFBIAKZSA-N
- SMILES: O(C)C([C@@H]1CC[C@@H](C(=O)O)N1)=O
Computed Properties
- Exact Mass: 173.069
- Monoisotopic Mass: 173.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6A^2
- XLogP3: -2.4
2,5-Pyrrolidinedicarboxylicacid, 2-methyl ester, (2S,5S)- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
111138-65-9 (2,5-Pyrrolidinedicarboxylicacid, 2-methyl ester, (2S,5S)-) Related Products
- 15862-72-3(ethyl piperidine-2-carboxylate)
- 1690-74-0(Methyl 1-methylpiperidine-2-carboxylate)
- 1499-56-5((2S,4R)-methyl 4-hydroxypyrrolidine-2-carboxylate)
- 178962-09-9(D-Proline, 4-hydroxy-,methyl ester, (4S)-)
- 41994-45-0(methyl piperidine-2-carboxylate)
- 41994-50-7(2,5-diethyl pyrrolidine-2,5-dicarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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